Cas no 39217-31-7 (Propanal,2-oxo-3-(phosphonooxy)-)

• Product Name: Propanal,2-oxo-3-(phosphonooxy)-
• CAS No: 39217-31-7
• MF: C₃H₅O₆P
• MW: 168.041962385178
• CID: 308357
• PubChem ID: 193787
• Update Time: 2025-04-19

Propanal,2-oxo-3-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Propanal,2-oxo-3-(phosphonooxy)-
• 2,3-dioxopropyl dihydrogen phosphate
• SCHEMBL22556862
• Hydroxypyruvaldehyde phosphate
• Propanal, 2-oxo-3-(phosphonooxy)-
• Hydroxymethylglyoxal phosphate
• DTXSID40192473
• 39217-31-7
• Q27122529
• CHEBI:51283

• Inchi： 1S/C3H5O6P/c4-1-3(5)2-9-10(6,7)8/h1H,2H2,(H2,6,7,8)
• InChI Key： NZAAQWRNVFEKME-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(C=O)=O

Computed Properties

• Exact Mass: 167.98235
• Monoisotopic Mass: 167.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.714
• Boiling Point: 359.1°Cat760mmHg
• Flash Point: 171°C
• Refractive Index: 1.48
• PSA: 100.9
• LogP: -1.13630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates